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Compound of Interest

Compound Name: DL-2-Methylbutyric acid-13C2

Cat. No.: B12374310 Get Quote

A comprehensive Safety Data Sheet (SDS) for DL-2-Methylbutyric acid-13C2 is not readily

available in the public domain. This technical guide, therefore, utilizes data from the SDS of the

structurally analogous, non-isotopically labeled compound, 2-Methylbutyric acid. The

information presented should be considered a close approximation, as the toxicological and

physicochemical properties of the isotopically labeled compound are expected to be nearly

identical to its non-labeled counterpart. This document is intended for researchers, scientists,

and professionals in drug development who require detailed safety and handling information.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for 2-Methylbutyric acid, serving as a

proxy for DL-2-Methylbutyric acid-13C2.

Table 1: Physical and Chemical Properties
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Property Value

Appearance Colorless liquid

Odor Unpleasant

Boiling Point 176 - 177 °C

Melting Point -80 °C

Flash Point 76 °C

Density 0.936 g/cm³

Molecular Formula C5H10O2

Molecular Weight 102.13 g/mol

Table 2: Toxicological Data

Test Species Route Value

LD50 Rat Oral 1740 mg/kg

LD50 Rabbit Dermal 1600 mg/kg

Table 3: Exposure Limits and Handling

Parameter Value

Storage Temperature 2-8°C

Personal Protective Equipment (PPE) Eye shields, gloves, protective clothing

Experimental Protocols
Detailed experimental protocols for the toxicological data presented are not typically included in

standard Safety Data Sheets. The LD50 (Lethal Dose, 50%) values cited are standard

toxicological metrics determined through established testing guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD).
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General Protocol for Oral LD50 Determination (OECD 423):

Animal Selection: A small group of animals (typically rats) is selected.

Dose Administration: A single, high dose of the substance is administered orally to one

animal.

Observation: The animal is observed for signs of toxicity and mortality over a defined period

(e.g., 14 days).

Stepwise Dosing: Depending on the outcome, the dose is adjusted and administered to

subsequent animals in a stepwise manner to determine the dose at which 50% of the test

population is expected to die.

Hazard Identification and Response Workflow
The following diagram illustrates the logical workflow for identifying and responding to a

potential exposure or spill of 2-Methylbutyric acid.
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Hazard Identification

Response Actions

Post-Incident

Substance Release
(Spill or Exposure)

Assess Situation
(Quantity, Location)

Consult SDS
(Section 2: Hazard ID)

Select Appropriate PPE
(Gloves, Goggles)

Containment
(Absorbent Material)

First Aid Measures
(Skin, Eye, Inhalation)

Decontamination Seek Medical Attention
(If Necessary)

Waste Disposal
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To cite this document: BenchChem. [DL-2-Methylbutyric acid-13C2 safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374310#dl-2-methylbutyric-acid-13c2-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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